ethyl 6-[(2-aminoethyl)amino]pyridine-3-carboxylate

• IUPAC Name: ethyl 6-(2-aminoethylamino)pyridine-3-carboxylate
• InChI: InChI=1S/C10H15N3O2/c1-2-15-10(14)8-3-4-9(13-7-8)12-6-5-11/h3-4,7H,2,5-6,11H2,1H3,(H,12,13)
• InChI Key: XHHJOHUBPQRHLD-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CN=C(C=C1)NCCN
• Molecular Formula: C10H15N3O2
• Molecular Weight: 209.24 g/mol

Description

Ethyl 6-[(2-aminoethyl)amino]pyridine-3-carboxylate is an organic compound with a wide range of applications in scientific research. It is also known as ethyl-6-APC, 2-aminoethyl-6-APC, and 2-aminoethyl-6-amino-pyridine-3-carboxylate. It is a white crystalline powder with a melting point of 122-124°C. This compound is used in a variety of research applications, including biochemical and physiological studies, as well as laboratory experiments.

Scientific Research Applications

Ethyl 6-[(2-aminoethyl)amino]pyridine-3-carboxylate is used in a variety of scientific research applications. It has been used as a ligand in affinity chromatography, as a reagent in the synthesis of peptides, and as a chelating agent for metal ions. It has also been used as a substrate for enzyme assays, as a reagent in the synthesis of proteins, and as a ligand in the study of protein-protein interactions.

Mechanism of Action

Ethyl 6-[(2-aminoethyl)amino]pyridine-3-carboxylate acts as a chelating agent, binding to metal ions and forming a stable complex. The complex is then able to bind to proteins, allowing for the study of protein-protein interactions. In addition, ethyl 6-APC can act as a substrate for enzyme assays, allowing for the study of enzyme kinetics and activity.
Biochemical and Physiological Effects
Ethyl 6-[(2-aminoethyl)amino]pyridine-3-carboxylate has been shown to have a variety of biochemical and physiological effects. It has been used to study the binding of metal ions to proteins, as well as the binding of proteins to other proteins. It has also been used to study enzyme kinetics and activity. In addition, ethyl 6-APC has been used to study the effects of chelation on the activity of enzymes and proteins.

Advantages and Limitations for Lab Experiments

The use of ethyl 6-[(2-aminoethyl)amino]pyridine-3-carboxylate in laboratory experiments offers a number of advantages. It is a relatively inexpensive reagent, and it is easy to prepare and store. In addition, it is a versatile reagent, and can be used in a variety of applications. However, there are some limitations to the use of ethyl 6-APC in laboratory experiments. It is not a very stable compound, and can degrade over time. In addition, it can be toxic if not handled properly.

Future Directions

There are a number of potential future directions for the use of ethyl 6-[(2-aminoethyl)amino]pyridine-3-carboxylate in scientific research. It could be used to study the effects of chelation on the activity of enzymes and proteins, as well as in the study of protein-protein interactions. It could also be used to study the binding of metal ions to proteins, and as a substrate for enzyme assays. In addition, ethyl 6-APC could be used to study the effects of chelation on the activity of enzymes and proteins, as well as in the study of protein-protein interactions. Finally, it could be used to study the effects of chelation on the binding of metal ions to proteins, as well as the binding of proteins to other proteins.

Synthesis Methods

Ethyl 6-[(2-aminoethyl)amino]pyridine-3-carboxylate can be synthesized through a condensation reaction of pyridine-3-carboxylic acid and 2-aminoethanol. This reaction is carried out in the presence of an acid catalyst, such as hydrochloric acid, and proceeds through a nucleophilic substitution reaction. The resulting product is a white crystalline powder with a melting point of 122-124°C.